Cas no 1804692-94-1 (4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1804692-94-1
• MF: C₉H₅F₅N₂
• MW: 236.141419172287
• CID: 4811766
• Update Time: 2025-06-08

4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H5F5N2/c10-8(11)5-2-4-16-6(1-3-15)7(5)9(12,13)14/h2,4,8H,1H2
• InChI Key： KJYFYQVBSGDYEK-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=NC=CC=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile

Professional Introduction to 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1804692-94-1)

4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804692-94-1, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both difluoromethyl and trifluoromethyl substituents, make it a valuable building block for developing novel therapeutic agents.

The significance of this compound lies in its ability to enhance the pharmacokinetic properties of drug candidates. The incorporation of fluorine atoms into the molecular structure is well-documented for improving metabolic stability, lipophilicity, and binding affinity to biological targets. In recent years, there has been a surge in research focused on fluorinated pyridines due to their promising applications in drug discovery. The compound’s acetonitrile moiety further contributes to its versatility, allowing for diverse functionalization and modifications.

In the context of contemporary pharmaceutical research, 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile has been explored as a precursor in the development of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in synthesizing compounds with potential antiviral and anticancer properties. The difluoromethyl group, in particular, has been shown to enhance the binding affinity of molecules to enzymes and receptors, thereby improving their therapeutic efficacy.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Researchers have employed innovative techniques such as transition-metal-catalyzed cross-coupling reactions to streamline the synthesis of fluorinated pyridines. These methods not only improve yield but also enable the introduction of additional functional groups, expanding the compound’s utility in drug design. The ability to efficiently produce derivatives of 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile has opened new avenues for exploring its applications in medicinal chemistry.

The structural motifs present in this compound are particularly intriguing from a chemical biology perspective. The combination of electron-withdrawing trifluoromethyl and electron-donating acetonitrile groups creates a delicate balance that influences the compound’s reactivity and interaction with biological systems. This balance has been exploited by researchers to design molecules with specific pharmacological profiles. For example, derivatives of this compound have been investigated for their potential role in modulating neurotransmitter receptors, which could have implications for treating neurological disorders.

The growing interest in fluorinated heterocycles has also spurred investigations into their environmental and toxicological profiles. While fluorinated compounds are widely used in pharmaceuticals, understanding their fate and impact on ecosystems is crucial. Studies have begun to explore the biodegradability and metabolic pathways of such compounds, including derivatives of 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile. These efforts aim to ensure that the development of new drugs does not come at the cost of environmental sustainability.

In conclusion, 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an even greater role in shaping the future of medicinal chemistry. The ongoing exploration of its derivatives and synthetic methodologies underscores its importance as a cornerstone in the development of next-generation therapeutics.